![molecular formula C12H18N2O2 B4996098 N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide](/img/structure/B4996098.png)
N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide, also known as A-438079, is a selective antagonist of the P2X7 receptor. This receptor is a member of the purinergic receptor family and is involved in the regulation of immune responses, inflammation, and apoptosis. A-438079 has been extensively studied for its potential therapeutic applications in various diseases, including chronic pain, neurodegenerative disorders, and cancer.
Mechanism of Action
N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide selectively blocks the P2X7 receptor, which is involved in the regulation of immune responses, inflammation, and apoptosis. The P2X7 receptor is activated by extracellular ATP, which leads to the opening of a non-selective cation channel and the release of pro-inflammatory cytokines. This compound blocks the opening of the cation channel and the release of cytokines, thereby reducing inflammation and cell death.
Biochemical and Physiological Effects:
In addition to its effects on the P2X7 receptor, this compound has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide is its selectivity for the P2X7 receptor, which reduces the potential for off-target effects. However, one limitation is its relatively low potency, which may require higher concentrations for effective inhibition. Another limitation is its poor solubility in aqueous solutions, which may require the use of organic solvents for administration.
Future Directions
For research on N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide include the development of more potent and selective P2X7 receptor antagonists, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanisms of action in different cell types and tissues. Additionally, the use of this compound in combination with other drugs may enhance its therapeutic efficacy and reduce potential side effects.
Synthesis Methods
N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide can be synthesized using a multi-step process starting from 5-tert-butyl-3-isoxazolecarboxylic acid and cyclobutanecarboxylic acid. The synthesis involves the formation of an amide bond between the two acids, followed by the introduction of a tert-butyl group at the 5-position of the isoxazole ring. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-(5-tert-butyl-3-isoxazolyl)cyclobutanecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including chronic pain, neurodegenerative disorders, and cancer. In preclinical studies, this compound has been shown to reduce pain behaviors in animal models of neuropathic and inflammatory pain. It has also been shown to have neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(5-tert-butyl-1,2-oxazol-3-yl)cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-12(2,3)9-7-10(14-16-9)13-11(15)8-5-4-6-8/h7-8H,4-6H2,1-3H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBCRACZSRADLMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NO1)NC(=O)C2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.